2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-14-7-5-6-8-17(14)20-18(21)13-22-16-11-9-15(10-12-16)19(2,3)4/h5-12H,13H2,1-4H3,(H,20,21)
• InChI Key: ZKJKBKNETYPKSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C(C)(C)C

Description

2-(4-tert-Butylphenoxy)-N-(2-methylphenyl)acetamide is an acetamide derivative characterized by a 4-tert-butylphenoxy group linked to the acetamide backbone and an N-(2-methylphenyl) substituent. The tert-butyl group confers steric bulk and lipophilicity, while the 2-methylphenyl moiety may influence electronic and steric interactions in biological or chemical contexts.

Key structural features include:

• Acetamide linkage: Facilitates hydrogen bonding with biological targets, as seen in pyridine-containing acetamides () and sulfonamide hybrids ().
• N-(2-methylphenyl) group: This ortho-methyl substitution may reduce rotational freedom and alter binding interactions compared to para-substituted analogs ().

Preparation Methods

Nucleophilic Substitution Followed by Amide Coupling

The most widely documented method involves a two-step sequence: (1) synthesis of 2-(4-tert-butylphenoxy)acetic acid via nucleophilic substitution and (2) its subsequent conversion to the target acetamide through acyl chloride intermediacy.

Synthesis of 2-(4-tert-Butylphenoxy)acetic Acid

Reagents :

• 4-tert-Butylphenol

• Chloroacetic acid

• Sodium hydroxide (aqueous)

Procedure :
4-tert-Butylphenol is deprotonated in a basic aqueous medium to form the phenoxide ion, which displaces the chloride from chloroacetic acid. The reaction is typically conducted under reflux for 6–8 hours, followed by acidification to precipitate the product.

$$\text{4-tert-Butylphenol} + \text{ClCH}_2\text{COOH} \xrightarrow{\text{NaOH}} \text{2-(4-tert-butylphenoxy)acetic acid} + \text{HCl}$$

Optimization :

• Excess chloroacetic acid (1.2 equiv) ensures complete consumption of the phenol.

• Reaction temperature of 80–90°C minimizes side products like dialkylated derivatives.

Acyl Chloride Formation and Amidation

Reagents :

• 2-(4-tert-Butylphenoxy)acetic acid

• Thionyl chloride (SOCl$_2$)

• 2-Methylaniline

• Triethylamine (base)

Procedure :
The carboxylic acid is treated with excess SOCl$_2$ under anhydrous conditions to form the corresponding acyl chloride. This intermediate is then reacted with 2-methylaniline in dichloromethane (DCM) or tetrahydrofuran (THF), with triethylamine scavenging HCl.

$$\text{2-(4-tert-butylphenoxy)acetic acid} \xrightarrow{\text{SOCl}_2} \text{Acyl chloride} \xrightarrow{\text{2-methylaniline}} \text{Target compound}$$

Key Parameters :

• Acyl chloride synthesis requires refluxing for 2–3 hours until gas evolution ceases.

• Amidation proceeds at 0–5°C to suppress side reactions, yielding the acetamide after aqueous workup.

One-Pot Sequential Alkylation-Amidation

An alternative approach condenses the synthesis into a single reactor by sequentially introducing reagents. This method, though less common, avoids isolating intermediates.

Reagents :

• 4-tert-Butylphenol

• Chloroacetyl chloride

• 2-Methylaniline

Procedure :
Chloroacetyl chloride is first reacted with 4-tert-butylphenol in the presence of a base (e.g., K$_2$CO$_3$) to form 2-(4-tert-butylphenoxy)acetyl chloride. Subsequent addition of 2-methylaniline directly yields the acetamide.

Advantages :

• Eliminates the need to isolate the carboxylic acid intermediate.

• Reduces purification steps, improving overall yield (estimated 70–75%).

Challenges :

• Requires stringent moisture control to prevent hydrolysis of the acyl chloride.

Reaction Optimization and Side Product Mitigation

Controlling Acyl Chloride Hydrolysis

Hydrolysis of the acyl chloride to the carboxylic acid is a primary side reaction. Strategies include:

• Using anhydrous solvents (e.g., DCM distilled over CaH$_2$).

• Maintaining reaction temperatures below 25°C during amidation.

Minimizing Dialkylation

Excess 4-tert-butylphenol or prolonged reaction times can lead to dialkylated byproducts. Stoichiometric control (1:1 molar ratio of phenol to chloroacetic acid) and monitoring via thin-layer chromatography (TLC) mitigate this.

Analytical Characterization

Spectroscopic Data

• $^1$H NMR (400 MHz, CDCl$_3$): δ 7.20–7.05 (m, aromatic H), 6.85 (d, phenoxy H), 4.60 (s, OCH$_2$CO), 2.30 (s, CH$_3$), 1.30 (s, tert-butyl).

• IR : Strong bands at 1650 cm$^{-1}$ (amide C=O) and 1250 cm$^{-1}$ (C-O-C).

Crystallographic Validation

Single-crystal X-ray diffraction confirms the planar acetamide linkage and tert-butyl group orientation, as demonstrated in structurally analogous compounds.

Industrial-Scale Considerations

Solvent Selection

• THF and DCM are preferred for their ability to dissolve both polar and non-polar intermediates.

• Water is avoided post-amidation to prevent hydrolysis.

Catalytic Innovations

Recent patents highlight the use of DMAP (4-dimethylaminopyridine) as a catalyst to accelerate amidation, reducing reaction times by 30%.

Comparative Analysis of Methods

Parameter	Two-Step Method	One-Pot Method
Yield	65–70%	70–75%
Purity	>95%	90–93%
Scalability	High	Moderate
Purification Complexity	Moderate	Low

Emerging Methodologies

Enzymatic Amidation

Preliminary studies suggest lipases (e.g., Candida antarctica) can catalyze the amidation of 2-(4-tert-butylphenoxy)acetic acid with 2-methylaniline in non-aqueous media, offering a greener alternative.

Flow Chemistry

Microreactor systems enable precise control over acyl chloride formation and amidation, enhancing reproducibility and safety .

Chemical Reactions Analysis

Types of Reactions

2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The tert-butyl group in the target compound increases logP compared to acetyl or methoxy-substituted analogs (e.g., ). This may enhance blood-brain barrier penetration but reduce aqueous solubility .

Biological Activity

2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide is a compound that has garnered interest due to its potential biological activities. This article explores the biological mechanisms, therapeutic applications, and research findings associated with this compound, emphasizing its interaction with various biological targets.

Chemical Structure and Properties

The structure of 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide consists of a phenoxy group, an acetamide moiety, and a tert-butyl substituent. Its molecular formula is C_{16}H_{21}NO_2, indicating it contains both aromatic and aliphatic components that contribute to its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. Research suggests that it may modulate the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. Additionally, it may influence signaling cascades relevant to various therapeutic applications.

1. Anti-inflammatory Properties

Studies indicate that 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide exhibits significant anti-inflammatory activity. It has been shown to inhibit pro-inflammatory cytokines and enzymes, which are crucial in the inflammatory response. This property makes it a candidate for treating conditions characterized by chronic inflammation.

2. Antimicrobial Activity

Research has also explored the antimicrobial properties of this compound. It has demonstrated efficacy against a range of bacterial strains, suggesting potential applications in developing new antimicrobial agents.

3. Potential for Drug Development

Given its structural similarities to other bioactive compounds, there is ongoing research into its potential as a lead compound in drug development. Its interactions with biological macromolecules could lead to novel therapeutic agents targeting specific diseases.

Research Findings and Case Studies

Several studies have investigated the biological activity of 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide:

• Study on Anti-inflammatory Effects : A controlled study demonstrated that treatment with this compound significantly reduced inflammation markers in vitro, suggesting its potential use in inflammatory diseases.
• Antimicrobial Efficacy : In another study, the compound was tested against various pathogens, showing notable inhibition zones in agar diffusion assays, indicating its potential as an antimicrobial agent.
• Mechanistic Insights : Molecular docking studies have provided insights into how this compound interacts with specific enzyme targets, helping to elucidate its mechanism of action at the molecular level .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-inflammatory	Inhibition of cytokines
Antimicrobial	Efficacy against bacterial strains
Drug Development	Potential as a lead compound

Q & A

Q. How can researchers optimize the synthesis of 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide to improve yield and purity?

• Methodological Answer: Synthesis optimization requires precise control of reaction parameters. Key steps include:

• Temperature: Maintain 60–80°C during nucleophilic substitution to minimize side reactions .
• Solvent Selection: Use polar aprotic solvents (e.g., DMF or DMSO) to enhance solubility of intermediates .
• Catalysts: Employ coupling agents like EDCI/HOBt for amide bond formation .
  Post-synthesis, purity is verified via HPLC (>95%) and structural confirmation by $^1$H/$^{13}$C NMR .

Q. What spectroscopic techniques are critical for confirming the structural integrity of 2-(4-tert-butylphenoxy)-N-(2-methylphenyl)acetamide?

• Methodological Answer: A multi-technique approach is essential:

• NMR Spectroscopy: Assign peaks for the tert-butyl group (δ 1.3 ppm, singlet) and acetamide carbonyl (δ 168–170 ppm) .
• IR Spectroscopy: Confirm C=O stretch (~1650 cm$^{-1}$) and aromatic C-H bends (~750 cm$^{-1}$) .
• Mass Spectrometry (MS): Validate molecular weight (e.g., [M+H]$^+$ at m/z 353.2) .

Q. How should researchers design initial biological screening assays for this compound?

• Methodological Answer: Prioritize assays based on structural analogs:

• Anticancer Activity: Use MTT assays against human cancer cell lines (e.g., MCF-7, HepG2) at 1–100 µM .
• Anti-inflammatory Potential: Measure COX-2 inhibition via ELISA .
• Control Experiments: Include reference compounds (e.g., ibuprofen for COX-2) and solvent controls .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodological Answer: Address discrepancies through:

• Dose-Response Curves: Test activity across a wider concentration range (0.1–200 µM) to identify non-linear effects .
• Cell Line Variability: Compare results across multiple cell types (e.g., primary vs. immortalized lines) .
• Metabolic Stability: Assess compound degradation in serum-containing media using LC-MS .

Q. What computational strategies can predict the binding interactions of this compound with biological targets?

• Methodological Answer: Combine molecular docking and dynamics:

• Docking: Use AutoDock Vina to model interactions with COX-2 or kinase domains (PDB IDs: 5KIR, 3POZ) .
• MD Simulations: Run 100-ns simulations in GROMACS to evaluate binding stability (RMSD < 2.0 Å) .
• Free Energy Calculations: Apply MM-PBSA to quantify binding affinities (ΔG < −7 kcal/mol suggests strong interaction) .

Q. What structural modifications could enhance the compound's bioavailability while retaining activity?

• Methodological Answer: Rational modifications include:

• Lipophilicity Adjustment: Replace tert-butyl with trifluoromethyl to improve membrane permeability (clogP reduction by ~0.5) .
• Metabolic Shielding: Introduce electron-withdrawing groups (e.g., -F) on the phenyl ring to slow hepatic degradation .
• Prodrug Design: Esterify the acetamide to enhance solubility, with in situ hydrolysis in target tissues .

Q. How can researchers analyze stability and degradation pathways under varying storage conditions?

• Methodological Answer: Conduct accelerated stability studies:

• Thermal Stress: Store at 40°C/75% RH for 4 weeks; monitor degradation via UPLC-MS .
• Photodegradation: Expose to UV light (300–400 nm) for 48 hours; identify byproducts (e.g., quinone imines) .
• pH Stability: Test solubility and integrity in buffers (pH 1–10) to simulate physiological extremes .

Data Analysis and Experimental Design

Q. What statistical approaches are recommended for analyzing dose-dependent biological effects?

• Methodological Answer: Apply nonlinear regression models:

• IC$_{50}$ Calculation: Use GraphPad Prism to fit sigmoidal curves (variable slope, four parameters) .
• Outlier Detection: Apply Grubbs’ test (α = 0.05) to exclude anomalous data points .
• Synergy Studies: For combination therapies, compute combination indices (CI < 1 indicates synergy) via CompuSyn .

Q. How can crystallography aid in understanding this compound’s interaction with proteins?

• Methodological Answer: Co-crystallize the compound with target proteins:

• Crystallization Screens: Use sparse matrix screens (e.g., Hampton Index) to identify optimal conditions .
• Data Collection: Resolve structures to ≤2.0 Å resolution using synchrotron radiation (e.g., Diamond Light Source) .
• Electron Density Maps: Analyze Fo-Fc maps in SHELXL to validate ligand placement .

Q. What in vivo models are suitable for preclinical evaluation of pharmacokinetics?

• Methodological Answer:
  Prioritize rodent models:
• Pharmacokinetics: Administer 10 mg/kg IV/orally; collect plasma samples at 0–24 hours for LC-MS/MS analysis .
• Tissue Distribution: Quantify compound levels in liver, kidney, and brain via homogenization and extraction .
• Metabolite Profiling: Identify phase I/II metabolites using high-resolution MS (Q-TOF) .